Cas no 775519-63-6 (2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid)

• Product Name: 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid
• CAS No: 775519-63-6
• MF: C₁₁H₉FN₂O₂S
• MW: 252.264764547348
• MDL: MFCD08052633
• CID: 1075350
• PubChem ID: 18801823
• Update Time: 2025-10-28

2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-(4-fluorophenyl)thiazol-5-yl)acetic acid
• [2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl]-acetic acid
• CS-0322454
• [2-amino-4-(4-fluorophenyl)-1,3-thiazol-5-yl]acetic acid
• (2-Amino-4-para-fluorophenyl-thiazol-5-yl)-acetic acid
• BB 0218764
• QHQIVMZJIAKRFD-UHFFFAOYSA-N
• LS-06061
• (2-Amino-4-(4-fluorophenyl)-1,3-thiazol-5-yl)acetic acid
• MFCD08052633
• AKOS000302438
• 775519-63-6
• SCHEMBL11863207
• 2-(2-Amino-4-(4-fluorophenyl)thiazol-5-yl)aceticacid
• 2-[2-amino-4-(4-fluorophenyl)-1,3-thiazol-5-yl]acetic acid
• ALBB-018388
• 5-thiazoleacetic acid, 2-amino-4-(4-fluorophenyl)-
• 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid

• MDL： MFCD08052633
• Inchi： 1S/C11H9FN2O2S/c12-7-3-1-6(2-4-7)10-8(5-9(15)16)17-11(13)14-10/h1-4H,5H2,(H2,13,14)(H,15,16)
• InChI Key： QHQIVMZJIAKRFD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 252.03687687g/mol
• Monoisotopic Mass: 252.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid

2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid (CAS No. 775519-63-6): A Comprehensive Overview

2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid (CAS No. 775519-63-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and fluoro-phenyl substitution, serves as a crucial intermediate in the synthesis of bioactive molecules. Its molecular structure, C11H9FN2O2S, offers a versatile platform for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid is driven by its potential applications in developing novel therapeutics. Researchers are increasingly exploring its role in addressing global health challenges, such as antimicrobial resistance and chronic inflammatory diseases. With the rise of AI-driven drug discovery, this compound has also become a subject of computational studies, optimizing its properties for enhanced efficacy and safety.

One of the most searched questions related to CAS No. 775519-63-6 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further enhances its practicality in synthetic workflows.

In the context of green chemistry, 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid aligns with the industry's shift toward sustainable practices. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, addressing the demand for environmentally benign pharmaceutical intermediates. This trend resonates with the broader push for sustainable drug development, a hot topic among academic and industrial circles.

The market dynamics for 775519-63-6 reflect its niche yet expanding role. As pharmaceutical companies prioritize targeted therapies, the demand for high-purity intermediates like this compound is projected to grow. Analytical techniques such as HPLC and NMR are routinely employed to ensure its quality, meeting stringent regulatory standards for drug manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid may exhibit antiproliferative effects, sparking investigations into their mechanism of action. This aligns with the surge in searches for innovative oncology agents, particularly those with fewer side effects.

For researchers handling CAS 775519-63-6, proper storage and handling are critical. While not classified as hazardous, it is recommended to store the compound in a cool, dry place, away from light and moisture, to preserve its integrity. Safety data sheets (SDS) provide detailed guidelines for its use in laboratory settings.

In summary, 2-Amino-4-(4-fluoro-phenyl)-thiazol-5-yl-acetic Acid represents a promising scaffold in modern drug discovery. Its multifaceted applications, from antimicrobials to oncology, coupled with its compatibility with sustainable chemistry principles, make it a compound of enduring relevance. As scientific inquiry advances, this molecule is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.